Cas no 126828-33-9 (h-leu-his-leu-oh)

• Product Name: h-leu-his-leu-oh
• CAS No: 126828-33-9
• MF: C₁₈H₃₁N₅O₄
• MW: 381.46984410286
• CID: 897350
• Update Time: 2025-06-13

h-leu-his-leu-oh Chemical and Physical Properties

Names and Identifiers

• h-leu-his-leu-oh
• [(2-Amino-4-methylpentanoyl)amino]acetic acid
• 2-[(2-amino-4-methylpentanoyl)amino]acetic acid
• 2-[(2-azanyl-4-methyl-pentanoyl)amino]ethanoic acid
• DL-LEU-GLY
• Glycine,N-DL-leucyl
• H-DL-LEU-GLY-OH
• L-leucylglycine
• L-leucyl-L-histidyl-L-leucine
• N-DL-Leucyl-glycin
• N-DL-leucylglycine
• N-leucyl-glycine
• rac-N-[(R*)-2-Isobutylglycyl]glycine

• Inchi： 1S/C18H31N5O4/c1-10(2)5-13(19)16(24)22-14(7-12-8-20-9-21-12)17(25)23-15(18(26)27)6-11(3)4/h8-11,13-15H,5-7,19H2,1-4H3,(H,20,21)(H,22,24)(H,23,25)(H,26,27)/t13-,14-,15-/m0/s1
• InChI Key： CSFVADKICPDRRF-KKUMJFAQSA-N
• SMILES： [C@@H](NC(=O)[C@@H](N)CC(C)C)(C(=O)N[C@H](C(=O)O)CC(C)C)CC1N=CNC=1

Computed Properties

• Exact Mass: 381.23800

Experimental Properties

• PSA: 150.20000
• LogP: 1.90800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on h-leu-his-leu-oh

Comprehensive Overview of H-Leu-His-Leu-OH (CAS No. 126828-33-9): Structure, Applications, and Research Insights

The tripeptide H-Leu-His-Leu-OH (CAS No. 126828-33-9) is a biologically active compound composed of leucine (Leu) and histidine (His) residues. Its molecular formula is C₁₇H₂₉N₅O₅, with a molecular weight of 383.45 g/mol. This peptide has garnered significant attention in biochemical and pharmaceutical research due to its potential role in enzymatic interactions, peptide-based therapeutics, and nutraceutical applications. Researchers are particularly interested in its structural properties, which may influence protein folding and signal transduction pathways.

In recent years, the demand for custom peptides like H-Leu-His-Leu-OH has surged, driven by advancements in drug discovery and personalized medicine. A common query among scientists is: "What are the functional roles of H-Leu-His-Leu-OH in metabolic regulation?" Studies suggest its histidine residue may contribute to metal ion binding, a feature relevant to antioxidant activity and enzyme cofactor functions. Additionally, its leucine-rich sequence aligns with growing interest in branched-chain amino acids (BCAAs) for muscle protein synthesis and metabolic health.

The synthesis of H-Leu-His-Leu-OH typically involves solid-phase peptide synthesis (SPPS), a technique widely discussed in forums on peptide manufacturing. Analytical methods such as HPLC and mass spectrometry ensure purity, addressing another frequent search: "How to validate the quality of synthetic peptides?" The compound’s stability under varying pH conditions is also a key focus, especially for formulations in biopharmaceuticals or cosmeceuticals.

From an industrial perspective, CAS No. 126828-33-9 is cataloged by suppliers specializing in research chemicals and peptide libraries. Its applications span in vitro studies on peptide-receptor interactions, with emerging explorations in bioactive coatings for medical devices. Notably, the rise of AI-driven drug design has amplified interest in short peptides like H-Leu-His-Leu-OH as building blocks for de novo protein engineering.

Environmental and safety profiles of H-Leu-His-Leu-OH are frequently queried. While it is not classified as hazardous, proper handling per GLP standards is recommended. Its biodegradability aligns with trends in green chemistry, making it a candidate for sustainable biomaterial development. Future research may explore its utility in nutraceutical delivery systems or as a template for mimetic peptides targeting metabolic disorders.

In summary, H-Leu-His-Leu-OH exemplifies the intersection of peptide science and translational research. Its versatility underscores why searches for "tripeptide functions" or "CAS 126828-33-9 suppliers" continue to grow. As the field evolves, this compound may unlock novel therapeutic or industrial applications, reinforcing its relevance in life sciences.